2-(4-chlorophenoxy)-N-(3-chlorophenyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(3-chlorophenyl)acetamide
• InChI: InChI=1S/C14H11Cl2NO2/c15-10-4-6-13(7-5-10)19-9-14(18)17-12-3-1-2-11(16)8-12/h1-8H,9H2,(H,17,18)
• InChI Key: GCSQIGVZANAKRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C14H11Cl2NO2
• DSSTOX Substance ID: DTXSID50355254
• Molecular Weight: 296.1 g/mol
• CAS RN: 62095-57-2

Description

2-(4-chlorophenoxy)-N-(3-chlorophenyl)acetamide, commonly known as clofibric acid, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of fibrates, which are drugs that are used to treat lipid disorders such as hypertriglyceridemia and hypercholesterolemia. However, in

Mechanism of Action

The mechanism of action of clofibric acid involves the activation of PPARs, which leads to the transcription of genes involved in lipid metabolism. Activation of PPARs by clofibric acid results in the upregulation of genes involved in fatty acid oxidation, such as acyl-CoA oxidase and carnitine palmitoyltransferase 1. This leads to increased fatty acid oxidation and decreased triglyceride synthesis, which is beneficial in the treatment of lipid disorders.
Biochemical and Physiological Effects:
Clofibric acid has been shown to have various biochemical and physiological effects, including the reduction of plasma triglyceride and cholesterol levels. This is achieved through the activation of PPARs, which leads to increased fatty acid oxidation and decreased triglyceride synthesis. Clofibric acid has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using clofibric acid in lab experiments is its ability to activate PPARs, which is beneficial in the study of lipid metabolism and related diseases. Clofibric acid is also relatively inexpensive and readily available, making it a popular choice for researchers. However, one of the limitations of using clofibric acid is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of clofibric acid in scientific research. One potential application is in the study of metabolic disorders such as diabetes and obesity. Clofibric acid has been shown to improve glucose homeostasis and insulin sensitivity, which may be beneficial in the treatment of these diseases. Another potential application is in the study of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Clofibric acid has been shown to have anti-inflammatory effects, which may be useful in the treatment of these diseases. Finally, clofibric acid may have potential applications in the study of cancer, as it has been shown to inhibit the growth and proliferation of cancer cells in vitro.

Synthesis Methods

The synthesis of clofibric acid can be achieved through various methods, including the reaction of 4-chlorophenol with 3-chlorobenzoyl chloride in the presence of a base such as sodium hydroxide. Another method involves the reaction of 4-chlorophenol with 3-chlorobenzoic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then converted to clofibric acid through acetylation with acetic anhydride.

Scientific Research Applications

Clofibric acid has been widely used in scientific research for its potential applications in various fields. One of the most significant applications of clofibric acid is in the study of peroxisome proliferator-activated receptors (PPARs). PPARs are a group of nuclear receptor proteins that play a crucial role in the regulation of lipid metabolism, glucose homeostasis, and inflammation. Clofibric acid has been shown to activate PPARs, leading to increased fatty acid oxidation and decreased triglyceride synthesis.